molecular formula C24H23FN6O2S2 B2722484 5-(tert-butyl)-3-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one CAS No. 922079-83-2

5-(tert-butyl)-3-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

Cat. No. B2722484
CAS RN: 922079-83-2
M. Wt: 510.61
InChI Key: ORHXMVBIESIVGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(tert-butyl)-3-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C24H23FN6O2S2 and its molecular weight is 510.61. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Catalytic Applications

Hybrid catalysts play a crucial role in synthesizing structurally complex scaffolds, such as those containing pyrimidine, triazole, and pyrazole rings, which are crucial for developing pharmaceutical agents. A comprehensive review highlights the importance of such catalysts in synthesizing 5H-pyrano[2,3-d]pyrimidine scaffolds, emphasizing their broader synthetic applications and bioavailability. This review covers synthetic pathways employing various hybrid catalysts, including organocatalysts, metal catalysts, and green solvents, indicating a wide applicability for constructing complex molecules akin to the one (Parmar, Vala, & Patel, 2023).

Biological Activities

Antimicrobial Properties

Compounds featuring 1,2,3-triazole and 1,2,4-triazole frameworks exhibit significant antibacterial activity, particularly against Staphylococcus aureus, a notable pathogen. This class of compounds has been identified as potent inhibitors of critical bacterial enzymes, showcasing their potential as novel anti-S. aureus agents. Such hybrids are utilized in clinical practice, underscoring the relevance of triazole-containing compounds in developing antibacterial agents (Li & Zhang, 2021).

Optical Sensing and Medicinal Applications

Pyrimidine derivatives are known for their wide range of biological and medicinal applications, including their use in optical sensors. A review of pyrimidine-based optical sensors provides insights into their significant biological relevance, highlighting the versatility of pyrimidine scaffolds in both sensing and therapeutic contexts (Jindal & Kaur, 2021).

properties

IUPAC Name

5-tert-butyl-3-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H23FN6O2S2/c1-24(2,3)19-12-20(32)26-22-27-28-23(30(19)22)35-13-21(33)31-17(14-6-8-15(25)9-7-14)11-16(29-31)18-5-4-10-34-18/h4-10,12,17H,11,13H2,1-3H3,(H,26,27,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ORHXMVBIESIVGQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=CC(=O)NC2=NN=C(N12)SCC(=O)N3C(CC(=N3)C4=CC=CS4)C5=CC=C(C=C5)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H23FN6O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

510.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(tert-butyl)-3-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

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